6-(2-Methylphenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)pyridazin-3-one

• IUPAC Name: 6-(2-methylphenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)pyridazin-3-one
• InChI: InChI=1S/C17H19N3O2/c1-13-6-2-3-7-14(13)15-8-9-16(21)20(18-15)12-17(22)19-10-4-5-11-19/h2-3,6-9H,4-5,10-12H2,1H3
• InChI Key: DFJCAVCTXVZXPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN(C(=O)C=C2)CC(=O)N3CCCC3
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol
• CAS No.: 900008-47-1

Description

6-(2-Methylphenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)pyridazin-3-one is a useful research compound. Its molecular formula is C17H19N3O2 and its molecular weight is 297.358. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

• A study by Ibrahim and Behbehani (2014) outlined a general route for synthesizing a novel class of pyridazin-3-one derivatives. This synthesis involved reactions between 3-oxo-2-arylhydrazonopropanals and active methylene compounds, leading to excellent yield of pyridazin-3-one derivatives. These findings demonstrate the compound's versatility in forming new chemical structures (Ibrahim & Behbehani, 2014).

Biological Activities

• A research by Elewa et al. (2021) synthesized derivatives from a pyridine compound similar to 6-(2-Methylphenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)pyridazin-3-one and evaluated their antibacterial and antitumor activities. This highlights the potential medical and pharmaceutical applications of such compounds (Elewa et al., 2021).

Pharmaceutical Applications

• A study by Bansal et al. (2009) investigated amide derivatives of a similar pyridazinone compound for vasodilatory activity, exploring its potential in cardiovascular pharmacology. The compound exhibited significant activity, suggesting its relevance in drug development for heart-related conditions (Bansal et al., 2009).

Structural and Theoretical Studies

• Research by Zaoui et al. (2021) on a pyridazine derivative demonstrated the compound's intricate molecular structure and interactions. The study also explored its anti-inflammatory activity and inhibition of α-glucosidase, signifying its potential in treating inflammation and diabetes (Zaoui et al., 2021).

Chemical Transformations

• Kolar et al. (1996) described transformations of a pyridazine compound into various other chemical structures, indicating the compound's flexibility in chemical synthesis and its potential for creating diverse derivatives (Kolar et al., 1996).